4-(3,4-difluorophenyl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one

• IUPAC Name: 4-(3,4-difluorophenyl)-2-methyl-5H-1,4-benzoxazepin-3-one
• InChI: InChI=1S/C16H13F2NO2/c1-10-16(20)19(12-6-7-13(17)14(18)8-12)9-11-4-2-3-5-15(11)21-10/h2-8,10H,9H2,1H3
• InChI Key: REWGYMLOQSXWJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)N(CC2=CC=CC=C2O1)C3=CC(=C(C=C3)F)F
• Molecular Formula: C16H13F2NO2
• Molecular Weight: 289.28 g/mol

Description

4-(3,4-Difluorophenyl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one, also known as 4-DFTBO, is an organic compound that has been widely studied in recent years. It is a synthetic compound that has been used in numerous scientific experiments and research studies due to its unique properties. 4-DFTBO has a range of potential applications in the fields of biochemistry, pharmacology, and medicine.

Mechanism of Action

The exact mechanism of action of 4-(3,4-difluorophenyl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one is not yet fully understood. However, it is believed that the compound acts as an inhibitor of the enzyme cytochrome P450 (CYP450). CYP450 is responsible for the metabolism of many drugs and other organic compounds in the body. By inhibiting the activity of this enzyme, 4-(3,4-difluorophenyl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one prevents the metabolism of these compounds, which can lead to a variety of physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3,4-difluorophenyl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one are not yet fully understood. However, it is believed that the compound can lead to a variety of effects, including changes in the metabolism of drugs and other organic compounds, changes in the activity of certain enzymes, and changes in the levels of certain hormones. In addition, 4-(3,4-difluorophenyl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

The use of 4-(3,4-difluorophenyl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one in laboratory experiments has several advantages. First, it is relatively easy to synthesize, which makes it a convenient tool for researchers. Second, it has a wide range of potential applications in biochemistry, pharmacology, and medicine. Finally, it has been shown to have anti-inflammatory and antioxidant properties, which make it a useful tool for studying the effects of various compounds on the human body.
However, there are also some limitations to using 4-(3,4-difluorophenyl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one in laboratory experiments. First, the exact mechanism of action of the compound is not yet fully understood. Second, the biochemical and physiological effects of the compound are not yet fully understood. Finally, the compound can be toxic in large doses, so it should be used with caution in laboratory experiments.

Future Directions

Given the potential applications of 4-(3,4-difluorophenyl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one in biochemistry, pharmacology, and medicine, there are a number of potential future directions for research. First, further research could be done to better understand the mechanism of action of the compound. Second, further research could be done to better understand the biochemical and physiological effects of the compound. Third, further research could be done to explore the potential therapeutic applications of the compound. Fourth, further research could be done to explore the potential toxic effects of the compound. Finally, further research could be done to explore the potential of the compound as a drug delivery system.

Synthesis Methods

4-(3,4-difluorophenyl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one is synthesized through a multistep process. The first step is to synthesize the starting material, 4-fluorobenzaldehyde, which is done by reacting 4-fluorobenzyl bromide with sodium hydroxide in ethanol. The second step is to synthesize the intermediate, 4-fluoro-N-methylbenzamide, which is done by reacting 4-fluorobenzaldehyde with dimethylamine in ethanol. The third step is to synthesize 4-(3,4-difluorophenyl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one, which is done by reacting 4-fluoro-N-methylbenzamide with 1,3-dichloro-2-propanol in methanol.

Scientific Research Applications

4-(3,4-difluorophenyl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one has been used in numerous scientific research studies due to its unique properties. It has been studied for its potential applications in the fields of biochemistry, pharmacology, and medicine. In biochemistry, 4-(3,4-difluorophenyl)-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-3-one has been used to study the effects of various enzymes on the metabolism of organic compounds. In pharmacology, it has been used to study the effects of various drugs on the body. In medicine, it has been used to study the effects of various compounds on the human body.